Cas no 1049606-80-5 (1-chloroisoquinoline-3-carboxylic Acid)
1049606-80-5 structure
Product Name:1-chloroisoquinoline-3-carboxylic Acid
CAS No:1049606-80-5
MF:C10H6ClNO2
MW:207.613141536713
CID:1148999
PubChem ID:28819558
Update Time:2025-04-20
1-chloroisoquinoline-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-chloroisoquinoline-3-carboxylic Acid
- AG-B-82243
- CTK7I7489
- EN300-36217
- 1-chloro-isoquinoline-3-carboxylic acid
- QC-3406
- AC1Q743E
- 1-chloroisoquinoline-3-carboxylicacid
- ZRB60680
- SCHEMBL1990776
- CCG-356001
- Z362772470
- AKOS009254333
- DB-354432
- FS-2431
- 1049606-80-5
- DTXSID60651693
-
- MDL： MFCD10686865
- Inchi： 1S/C10H6ClNO2/c11-9-7-4-2-1-3-6(7)5-8(12-9)10(13)14/h1-5H,(H,13,14)
- InChI Key： OLWCTKFRPTUTGY-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CC=CC2=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 207.0087061g/mol
- Monoisotopic Mass: 207.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.2Ų
1-chloroisoquinoline-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 048719-1g |
1-Chloroisoquinoline-3-carboxylic acid |
1049606-80-5 | 96% | 1g |
￡352.00 | 2022-03-01 | |
| Chemenu | CM242575-1g |
1-Chloroisoquinoline-3-carboxylic acid |
1049606-80-5 | 97% | 1g |
$333 | 2021-08-04 | |
| TRC | B420248-10mg |
1-Chloroisoquinoline-3-carboxylic Acid |
1049606-80-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B420248-50mg |
1-Chloroisoquinoline-3-carboxylic Acid |
1049606-80-5 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B420248-100mg |
1-Chloroisoquinoline-3-carboxylic Acid |
1049606-80-5 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM242575-1g |
1-Chloroisoquinoline-3-carboxylic acid |
1049606-80-5 | 97% | 1g |
$*** | 2023-04-03 | |
| Fluorochem | 048719-250mg |
1-Chloroisoquinoline-3-carboxylic acid |
1049606-80-5 | 96% | 250mg |
￡118.00 | 2022-03-01 | |
| Enamine | EN300-36217-0.05g |
1-chloroisoquinoline-3-carboxylic acid |
1049606-80-5 | 95.0% | 0.05g |
$133.0 | 2025-03-18 | |
| Enamine | EN300-36217-0.1g |
1-chloroisoquinoline-3-carboxylic acid |
1049606-80-5 | 95.0% | 0.1g |
$198.0 | 2025-03-18 | |
| Enamine | EN300-36217-0.25g |
1-chloroisoquinoline-3-carboxylic acid |
1049606-80-5 | 95.0% | 0.25g |
$283.0 | 2025-03-18 |
1-chloroisoquinoline-3-carboxylic Acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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